Cas no 1506007-00-6 (4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 1506007-00-6
• MF: C₆H₅N₃S₂
• MW: 183.253997564316
• CID: 5840571
• PubChem ID: 82514767
• Update Time: 2025-06-08

4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• [4,5'-Bithiazol]-2-amine
• 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• 1506007-00-6
• SCHEMBL18585601
• EN300-1870113

• Inchi： 1S/C6H5N3S2/c7-6-9-4(2-10-6)5-1-8-3-11-5/h1-3H,(H2,7,9)
• InChI Key： DFAORZZNBXBWAJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2SC=NC=2)N=C1N

Computed Properties

• Exact Mass: 182.99248952g/mol
• Monoisotopic Mass: 182.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 421.6±20.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)

Additional information on 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine

4-(1,3-Thiazol-5-yl)-1,3-thiazol-2-Amine: A Comprehensive Overview

The compound with CAS No. 1506007-00-6, commonly referred to as 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This molecule belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of two thiazole rings in its structure introduces intriguing electronic and steric effects that make it a valuable compound for various research and industrial purposes.

4-(1,3-Thiazol-5-yl)-1,3-thiazol-2-amine exhibits a fascinating molecular architecture that combines the features of two thiazole rings connected through an amino group (-NH). This arrangement not only enhances its stability but also imparts versatile reactivity, making it a promising candidate for synthetic chemistry applications. Recent studies have explored its role in the development of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs), where its nitrogen atoms can act as coordinating sites for metal ions.

One of the most notable aspects of this compound is its ability to participate in various types of chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. Researchers have demonstrated that 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine can serve as a versatile building block for constructing complex organic molecules with tailored functionalities. For instance, its use in the synthesis of bioactive compounds has opened new avenues in drug discovery.

In terms of synthesis, 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine can be prepared through a variety of methods, including condensation reactions involving thioamides and aldehydes or ketones. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The electronic properties of 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine make it an attractive candidate for applications in optoelectronics and sensor technologies. Its ability to absorb light in the visible region and emit fluorescence under certain conditions has been exploited in the development of novel sensors for detecting environmental pollutants and biological analytes.

Furthermore, 4-(1,3-thiazol-5-yl)-1,3-thiazol-2-amine has shown potential in catalysis due to its ability to stabilize transition metal complexes. Recent studies have highlighted its role as a ligand in homogeneous catalysis for processes such as alkene epoxidation and C-H activation.

In conclusion, 4-(1,3-thiazol-5-yl)-1,3-thiazol--amine is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions that promise to unlock new possibilities for this remarkable molecule.